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Compound of Interest

Compound Name: 4-Nitrothioanisole

Cat. No.: B1212185

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides immediate and essential safety protocols,
operational procedures, and disposal plans for 4-Nitrothioanisole, ensuring the well-being of
laboratory personnel and the integrity of research.

Chemical Identifier:

Name: 4-Nitrothioanisole

Synonyms: 1-(Methylthio)-4-nitrobenzene, p-Nitrothioanisole, Methyl 4-nitrophenyl sulfide[1]

CAS Number: 701-57-5[1][2][3]

Molecular Formula: C7TH7NO2S[1][3]

Molecular Weight: 169.2 g/mol [1][3]

Hazard Identification and Classification

4-Nitrothioanisole is a hazardous substance that requires careful handling. It is classified as
toxic if swallowed or in contact with skin, and harmful if inhaled.[2] Some evidence suggests it
may be a carcinogen.[4][5]
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Hazard Class GHS Classification  Signal Word Hazard Statements
o H301: Toxic if
Acute Toxicity (Oral) Category 3 Danger
swallowed[2]
Acute Toxicity H311: Toxic in contact
Category 3 Danger ) )
(Dermal) with skin[2]
Acute Toxicity ] H332: Harmful if
) Category 4 Warning )
(Inhalation) inhaled[2]
) o ] H351: Suspected of
Carcinogenicity Category 2 Warning )
causing cancer[4][5]
_ H412: Harmful to
Aquatic Hazard o )
) Category 3 - aquatic life with long
(Chronic) )
lasting effects[4]
Physical and Chemical Properties:
Property Value
Light yellow to yellow to orange
Appearance
powder/crystal[1]
Melting Point 66 - 72 °C[1][2]
Boiling Point 140 °C / 2mmHg[1][2]
Solubility Soluble in Toluene[1]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory to minimize exposure and

ensure personal safety.
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Protection Type

Specification

Rationale

Eye Protection

Chemical safety goggles or
face shield. Must be tested
and approved under
government standards such as
NIOSH (US) or EN 166 (EU).

[2]

Protects against splashes and

dust particles.

Hand Protection

Handle with gloves. The
selected protective gloves
have to satisfy the
specifications of Regulation
(EU) 2016/425 and the
standard EN 374 derived from
it.[2]

Prevents skin contact, as the
substance is toxic upon dermal

absorption.

Body Protection

Wear a lab coat. The type of
protective equipment must be
selected according to the
concentration and amount of
the dangerous substance at

the specific workplace.[2]

Protects against contamination

of personal clothing.

Respiratory Protection

For nuisance levels of dust,
use type N95 (US) or type P1
(EN 143) dust masks. Use
respirators and components
tested and approved under
appropriate government
standards such as NIOSH
(US) or CEN (EU).[2][6]

Prevents inhalation of harmful
dust.

Safe Handling and Storage Workflow

The following diagram outlines the procedural workflow for the safe handling and storage of 4-

Nitrothioanisole.
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Workflow for Safe Handling of 4-Nitrothioanisole

Preparation

Review SDS

Don Appropriate PPE

Prepare Work Area (Fume Hood)

Begin Work

Handling
/

Weigh Solid in Ventilated Area

Perform Experiment in Fume Hood

After U

se

Generate Waste

Storage
A4

Store in Cool, Dry, Well-Ventilated Area

4

Keep Container Tightly Closed

4

Store Locked Up

Follow Institutional and Local Regulations for Hazardous Waste

Disposal

Collect Waste in Labeled, Closed Container

Dispose of Contaminated PPE

Click to download full resolution via product page

Caption: Procedural workflow for handling 4-Nitrothioanisole.
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Step-by-Step Operational Plan

1.

Pre-Experiment Preparation:

Review Safety Data Sheet (SDS): Before handling, thoroughly read and understand the SDS
for 4-Nitrothioanisole.[2][4]

Personal Protective Equipment (PPE): Put on all required PPE as detailed in the table
above. Gloves must be inspected for integrity before use.[2]

Work Area Setup: All handling of 4-Nitrothioanisole must be conducted in a well-ventilated
area, preferably within a chemical fume hood.[4] Ensure safety shower and eyewash stations
are accessible.

. Handling the Chemical:

Weighing: Weigh the solid compound in a ventilated enclosure to avoid dust generation.[2]

Experimental Use: Conduct all experimental procedures involving 4-Nitrothioanisole within
a certified chemical fume hood to minimize inhalation exposure.[4] Avoid creating dust.[2]

. Storage:

Conditions: Store in a cool, dry, and well-ventilated place.[2] The container must be kept
tightly closed.[2]

Security: Due to its toxicity, store the chemical in a locked cabinet or a secure, restricted-
access area.[2][4]

Accidental Release and First Aid Measures

Accidental Release:

Small Spills: In case of a small spill, and while wearing appropriate PPE, carefully sweep up
the solid material, avoiding dust formation, and place it into a suitable, closed container for
disposal.[2][7]

Large Spills: Evacuate the area and contact emergency services.
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e Environmental Precautions: Do not allow the product to enter drains.[2][4]
First Aid:

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[2]

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. Seek immediate medical attention.[2]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. Seek medical attention.[2]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek immediate medical attention.[2]

Disposal Plan
Waste Collection:

o All waste materials, including unused 4-Nitrothioanisole, contaminated consumables (e.g.,
weighing paper, pipette tips), and spill cleanup materials, must be collected in a designated,
properly labeled, and sealed hazardous waste container.

Disposal of Contaminated PPE:

o Contaminated gloves, lab coats, and other disposable PPE must be disposed of as
hazardous waste in accordance with institutional and local regulations.[2]

Final Disposal:

e The disposal of chemical waste must be carried out by a licensed hazardous waste disposal
company, following all federal, state, and local regulations.[4] Do not mix with other waste
streams unless explicitly permitted.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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